![molecular formula C23H21NO4 B214318 1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one](/img/structure/B214318.png)
1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
Overview
Description
1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a member of the indole family of compounds, which are known to have a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not yet fully understood. However, it is believed to exert its biological effects through a variety of mechanisms, including the modulation of cellular signaling pathways and the regulation of gene expression.
Biochemical and Physiological Effects:
1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have a number of interesting biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro, as well as to reduce inflammation and oxidative stress in animal models of disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in laboratory experiments is its relatively low cost and ease of synthesis. However, one of the main limitations is that it is a synthetic compound, which means that it may not accurately reflect the biological effects of natural compounds.
Future Directions
There are a number of exciting future directions for research on 1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. For example, future studies could focus on further elucidating the compound's mechanism of action, as well as on exploring its potential applications in the treatment of various diseases. Additionally, further research could be done to optimize the synthesis of the compound and to develop new analogs with improved biological activity.
Synthesis Methods
The synthesis of 1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves a series of chemical reactions that are carried out in a laboratory setting. The process typically involves the use of various reagents and solvents, as well as specialized equipment such as a rotary evaporator and a chromatography column.
Scientific Research Applications
1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in a variety of scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to have a number of interesting biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties.
properties
Product Name |
1-benzyl-3-[2-(2,4-dimethyl-3-furyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one |
|---|---|
Molecular Formula |
C23H21NO4 |
Molecular Weight |
375.4 g/mol |
IUPAC Name |
1-benzyl-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxyindol-2-one |
InChI |
InChI=1S/C23H21NO4/c1-15-14-28-16(2)21(15)20(25)12-23(27)18-10-6-7-11-19(18)24(22(23)26)13-17-8-4-3-5-9-17/h3-11,14,27H,12-13H2,1-2H3 |
InChI Key |
RKYKEXUGEHJUOI-UHFFFAOYSA-N |
SMILES |
CC1=COC(=C1C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4)O)C |
Canonical SMILES |
CC1=COC(=C1C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4)O)C |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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